2-(2,6-Dimethylphenoxy)-3-methylquinoxaline
Overview
Description
2-(2,6-Dimethylphenoxy)-3-methylquinoxaline is a synthetic organic compound that has been studied for its potential applications in various scientific fields. This compound has been found to have a wide range of biochemical and physiological effects, and its synthesis method is relatively straightforward. In
Scientific Research Applications
2-(2,6-Dimethylphenoxy)-3-methylquinoxaline has been studied for its potential applications in various scientific fields, such as biochemistry, pharmacology, and toxicology. In particular, this compound has been found to have a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer activities. In addition, this compound has been studied for its potential use as a drug delivery vehicle, as well as for its ability to modulate the activity of certain enzymes and proteins.
Mechanism of Action
The exact mechanism of action of 2-(2,6-Dimethylphenoxy)-3-methylquinoxaline is not yet fully understood. However, it is believed that this compound acts by modulating the activity of certain enzymes and proteins, as well as by inhibiting the production of reactive oxygen species. In addition, this compound has been shown to interact with certain receptors and ion channels, which may play a role in its biological activity.
Biochemical and Physiological Effects
2-(2,6-Dimethylphenoxy)-3-methylquinoxaline has been found to have a wide range of biochemical and physiological effects. In particular, this compound has been found to possess antioxidant, anti-inflammatory, and anti-cancer activities. In addition, this compound has been shown to modulate the activity of certain enzymes and proteins, and to interact with certain receptors and ion channels.
Advantages and Limitations for Lab Experiments
2-(2,6-Dimethylphenoxy)-3-methylquinoxaline has several advantages for laboratory experiments. First, its synthesis method is relatively straightforward and can be easily scaled up for larger-scale production. Second, this compound has a wide range of biochemical and physiological effects, making it a useful tool for studying these effects. Finally, this compound is relatively non-toxic, making it safe for use in laboratory experiments.
However, there are also some limitations to using this compound in laboratory experiments. First, the exact mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in different experimental conditions. Second, this compound has a relatively short half-life, making it difficult to study its effects over a long period of time. Finally, this compound is relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
The potential applications of 2-(2,6-Dimethylphenoxy)-3-methylquinoxaline are far-reaching, and there are many possible future directions for research. First, further research is needed to better understand the exact mechanism of action of this compound and to identify other potential biochemical and physiological effects. Second, the synthesis method of this compound could be improved to make it more cost-effective and efficient. Third, this compound could be used as a drug delivery vehicle for other compounds, such as drugs and proteins. Fourth, this compound could be studied for its potential use as a therapeutic agent for various diseases. Finally, this compound could be studied for its potential use as a food additive or preservative.
properties
IUPAC Name |
2-(2,6-dimethylphenoxy)-3-methylquinoxaline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c1-11-7-6-8-12(2)16(11)20-17-13(3)18-14-9-4-5-10-15(14)19-17/h4-10H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYLZFQWCEUUWNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OC2=NC3=CC=CC=C3N=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901264012 |
Source
|
| Record name | 2-(2,6-Dimethylphenoxy)-3-methylquinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901264012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dimethylphenoxy)-3-methylquinoxaline | |
CAS RN |
477862-83-2 |
Source
|
| Record name | 2-(2,6-Dimethylphenoxy)-3-methylquinoxaline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477862-83-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2,6-Dimethylphenoxy)-3-methylquinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901264012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,3-Bis[3-(trifluoromethyl)benzyl]-2,4-pentanedione](/img/structure/B3037249.png)
methanone](/img/structure/B3037250.png)
![2-(3,4-Dichlorophenyl)-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B3037254.png)
![3-(1,3-Benzodioxol-5-yl)-3-{[(benzyloxy)carbonyl]amino}propanoic acid](/img/structure/B3037259.png)
![1-[1-(4-bromophenyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-1-ethanone](/img/structure/B3037260.png)
![1-{2-[(4-chlorophenyl)sulfanyl]acetyl}tetrahydro-3H-pyrazol-3-one](/img/structure/B3037262.png)
![(3Z)-3-[(3,4-dichlorophenyl)methoxyimino]-N-phenylpropanamide](/img/structure/B3037265.png)
![7-[4-(4-Chlorophenyl)piperazino]-2,4-bis(trifluoromethyl)[1,8]naphthyridine](/img/structure/B3037266.png)
![5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl 4-fluorophenyl sulfide](/img/structure/B3037267.png)
![6-[(4-Chlorophenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile](/img/structure/B3037269.png)